3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide, also known as Furosemide, is a widely used drug in the medical industry. It is a loop diuretic that helps in the treatment of edema and hypertension. Furosemide works by blocking the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine output.
Mechanism of Action
3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide works by inhibiting the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine output. This helps to reduce the volume of blood in the body, which in turn helps to lower blood pressure. This compound also inhibits the reabsorption of calcium ions, which can lead to increased excretion of calcium in the urine.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects on the body. It helps to reduce the volume of blood in the body, which can lead to a reduction in blood pressure. This compound also helps to reduce the amount of fluid in the lungs, which can improve breathing in patients with congestive heart failure. This compound can also lead to an increase in potassium excretion, which can cause hypokalemia in some patients.
Advantages and Limitations for Lab Experiments
3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide is a widely used drug in the laboratory setting due to its diuretic properties. It can be used to study the effects of diuretics on the body, as well as the effects of sodium and chloride ion transport in the kidneys. However, this compound can also have side effects such as hypokalemia, which can limit its use in some experiments.
Future Directions
There are several future directions for the study of 3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide. One area of research could be the development of new loop diuretics with fewer side effects. Another area of research could be the study of this compound in combination with other drugs, such as angiotensin converting enzyme inhibitors, to improve the treatment of hypertension. Additionally, the effects of this compound on other physiological systems, such as the immune system, could be studied to better understand its overall effects on the body.
Conclusion:
This compound is a widely used drug in the medical industry due to its diuretic properties. It works by inhibiting the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine output. This compound has several biochemical and physiological effects on the body, and is used in the treatment of congestive heart failure, liver cirrhosis, and renal failure. While this compound has some limitations in the laboratory setting, it remains an important tool for studying the effects of diuretics on the body. Future research on this compound could lead to the development of new and improved loop diuretics, as well as a better understanding of its effects on the body.
Synthesis Methods
3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide is synthesized by reacting 5-(2-furyl)-1,3,4-oxadiazole-2-thiol with 2-methoxyphenylacetic acid chloride in the presence of a base. The reaction yields this compound as a white crystalline solid.
Scientific Research Applications
3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide has been extensively studied in the scientific community for its diuretic properties. It is used in the treatment of congestive heart failure, liver cirrhosis, and renal failure. This compound is also used in the treatment of hypertension, as it helps to lower blood pressure by reducing the volume of blood in the body.
properties
IUPAC Name |
3-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2-methoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O4S/c1-21-12-6-3-2-5-11(12)17-14(20)8-10-24-16-19-18-15(23-16)13-7-4-9-22-13/h2-7,9H,8,10H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWWMYBXWKKGMIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CCSC2=NN=C(O2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
37.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24805005 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.